Cas no 575473-94-8 (6-((2-CHLORO-5-FLUOROPYRIMIDIN-4-YL)AMINO)-2,2-DIFLUORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE)

• Product Name: 6-((2-CHLORO-5-FLUOROPYRIMIDIN-4-YL)AMINO)-2,2-DIFLUORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• CAS No: 575473-94-8
• MF: C₁₂H₆ClF₃N₄O₂
• MW: 330.649851322174
• CID: 5692270
• PubChem ID: 22061022
• Update Time: 2025-05-24

6-((2-CHLORO-5-FLUOROPYRIMIDIN-4-YL)AMINO)-2,2-DIFLUORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE Chemical and Physical Properties

Names and Identifiers

• BTNPGVCELXYJKE-UHFFFAOYSA-N
• F53174
• SCHEMBL656721
• 6-((2-CHLORO-5-FLUOROPYRIMIDIN-4-YL)AMINO)-2,2-DIFLUORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• 575473-94-8
• 6-[(2-Chloro-5-fluoropyrimidin-4-yl)amino]-2,2-difluoro-4H-1,4-benzoxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 6-[(2-chloro-5-fluoro-4-pyrimidinyl)amino]-2,2-difluoro-

• Inchi： 1S/C12H6ClF3N4O2/c13-11-17-4-6(14)9(20-11)18-5-1-2-8-7(3-5)19-10(21)12(15,16)22-8/h1-4H,(H,19,21)(H,17,18,20)
• InChI Key： BTNPGVCELXYJKE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NC1C=CC2=C(C=1)NC(C(O2)(F)F)=O)F

Computed Properties

• Exact Mass: 330.0131376g/mol
• Monoisotopic Mass: 330.0131376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 485.2±45.0 °C(Predicted)
• pka: 8.33±0.40(Predicted)

Additional information on 6-((2-CHLORO-5-FLUOROPYRIMIDIN-4-YL)AMINO)-2,2-DIFLUORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE

Introduction to 6-((2-CHLORO-5-FLUOROPYRIMIDIN-4-YL)AMINO)-2,2-DIFLUORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE (CAS No. 575473-94-8)

6-((2-Chloro-5-fluoropyrimidin-4-yl)amino)-2,2-difluoro-2H-benzo[b][1,4]oxazin-3(4H)-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 575473-94-8, represents a novel molecular framework that integrates fluorinated pyrimidine and oxazino scaffold structures, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of this molecule is characterized by a benzo[b][1,4]oxazinone core, which is appended with a 2-chloro-5-fluoropyrimidine moiety through an amine linkage. The presence of both chlorine and fluorine substituents introduces unique electronic and steric properties to the molecule, which can be exploited to modulate its biological activity. Specifically, the fluorine atom at the 5-position of the pyrimidine ring is known to enhance metabolic stability and binding affinity, while the chlorine atom at the 2-position can serve as a handle for further chemical modifications.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both oxazine and pyrimidine moieties due to their demonstrated potential in various therapeutic applications. The benzo[b][1,4]oxazinone scaffold is particularly noteworthy for its role in designing bioactive molecules with enhanced pharmacokinetic profiles. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The amine functional group at the 6-position of the oxazinone ring provides a versatile site for conjugation with other pharmacophores or for further derivatization to optimize potency and selectivity.

One of the most compelling aspects of 6-((2-chloro-5-fluoropyrimidin-4-yl)amino)-2,2-difluoro-2H-benzo[b][1,4]oxazin-3(4H)-one is its potential as a building block for next-generation therapeutics. Researchers have leveraged similar structural motifs to develop small molecules that exhibit inhibitory activity against targets such as Janus kinases (JAKs), which are overexpressed in various autoimmune disorders. The dual fluorination strategy employed in this compound not only enhances its lipophilicity but also improves its ability to cross biological membranes, thereby increasing its bioavailability.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds for their biological relevance. Molecular modeling studies indicate that the rigid oxazino core can adopt multiple conformations that are favorable for binding to protein targets. Furthermore, the electron-withdrawing nature of the fluorine atoms facilitates optimal interactions within active sites, suggesting that this molecule may exhibit high affinity for certain enzymes or receptors.

The synthesis of 6-((2-chloro-5-fluoropyrimidin-4-yl)amino)-2,2-difluoro-2H-benzo[b][1,4]oxazin-3(4H)-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the amine linkage between the pyrimidine and oxazinone units, followed by halogenation and fluorination processes to achieve the desired substitution patterns. These synthetic strategies underscore the importance of well-designed synthetic routes in pharmaceutical research.

From a medicinal chemistry perspective, this compound exemplifies how structural complexity can be harnessed to develop molecules with tailored biological properties. The integration of fluorinated pyrimidines with oxazino scaffolds has been shown to yield derivatives with improved pharmacological profiles compared to simpler analogs. This synergy between different heterocyclic systems underscores the value of interdisciplinary approaches in drug discovery.

The potential therapeutic applications of 6-((2-chloro-5-fluoropyrimidin-4-yl)amino)-2,2-difluoro-2H-benzo[b][1,4]oxazin-3(4H)-one are still being explored; however, preliminary data suggest that it may have utility in treating conditions characterized by abnormal kinase activity or inflammation. For example, compounds with similar structural features have demonstrated efficacy in preclinical models of rheumatoid arthritis by modulating inflammatory pathways. Future studies are warranted to elucidate its mechanism of action and evaluate its safety and efficacy in vivo.

In conclusion,6-( ( 2 - CHLORO - 5 - FLUOROPYRIMIDIN - 4 - YL ) AMINO ) - 2 , 2 - DIFLUORO - 2 H - BENZO [ B ] [ 1 , 4 ] OXAZIN - 3 ( 4 H ) - ONE (CAS No. 575473 - 94 - 8) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset for further investigation into novel therapeutic strategies.